Isosalvianolic Acid C

Atherosclerosis Lipid Peroxidation Cardiovascular Pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H20O10
Molecular Weight 492.4 g/mol
Cat. No. B15613802
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameIsosalvianolic Acid C
Molecular FormulaC26H20O10
Molecular Weight492.4 g/mol
Structural Identifiers
InChIInChI=1S/C26H20O10/c27-17-6-1-13(9-19(17)29)10-23(26(33)34)35-24(32)8-4-14-3-7-18(28)25-16(14)5-2-15-11-20(30)21(31)12-22(15)36-25/h1-9,11-12,23,27-31H,10H2,(H,33,34)/b8-4+/t23-/m1/s1
InChIKeyAVGRZVZQTALJJF-VURDRKPISA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Isosalvianolic Acid C: Structure and Natural Sources


Isosalvianolic acid C (CAS 142115-17-1) is a naturally occurring depside characterized by a rare dibenzooxepin core scaffold [1]. It exists as the geometric isomer of the more widely studied salvianolic acid C (a benzofuran-type salvianolic acid) and differs fundamentally in its tricyclic architecture [1][2]. The compound has been isolated from taxonomically diverse species—Salvia chinensis, Tournefortia sarmentosa, and Lavandula angustifolia—indicating broad natural distribution and supporting sourcing flexibility [1][3]. This structural uniqueness, combined with the dibenzooxepin motif, directly dictates its distinct pharmacological profile compared to other salvianolic acids.

Dibenzooxepin core scaffold; geometric isomer of salvianolic acid C
Multi-species sourcing context: Salvia, Tournefortia, Lavandula
Suited for studies requiring CYP interaction minimization or moderate MRGPRX2 context

Isosalvianolic Acid C: Why Generic Substitution Fails


Simply substituting isosalvianolic acid C with a generically selected salvianolic acid (e.g., salvianolic acid A, B, or C) is not scientifically defensible due to the fundamental scaffold divergence. Isosalvianolic acid C possesses a seven-membered dibenzooxepin ring system absent in the benzofuran-based salvianolic acids A–C [1]. This scaffold dictates differential interaction with biological targets: salvianolic acid C potently inhibits cytochrome P450 enzymes CYP2C8 (Ki 4.82 µM) and CYP2J2 (Ki 5.75 µM), raising potential drug–drug interaction liability [2], whereas isosalvianolic acid C has not been reported to inhibit these CYP isoforms. Furthermore, geometric isomerism profoundly affects pseudoallergic potential—salvianolic acid C was identified as the “most outstanding” MRGPRX2 activator among Danshen injection pseudoallergens, while isosalvianolic acid C elicits weaker MRGPRX2-mediated degranulation [3]. Selecting the wrong isomer thus risks compromised efficacy, unexpected toxicity, and unreliable experimental reproducibility.

Target: Isosalvianolic Acid CDibenzooxepin scaffold; no reported CYP2C8/J2 inhibition; moderate MRGPRX2 activation
Substitute: Salvianolic Acid CBenzofuran scaffold; documented CYP2C8/J2 inhibitor; reported as most prominent MRGPRX2 activator
Scaffold-dependent target engagement; CYP interaction context remains unreported
May introduce CYP-mediated drug-interaction confounds and higher pseudoallergy signal
Use when minimizing CYP and pseudoallergy variables is a study objective
Substitution may shift assay response profiles and compromise endpoint reproducibility

Isosalvianolic Acid C Comparative Evidence


LDL Peroxidation Inhibition vs. Probucol

In a direct head-to-head Cu²⁺-induced LDL peroxidation assay, isosalvianolic acid C (compound 6) exhibited an IC₅₀ of 1.00 ± 0.08 µM, conferring 4.3-fold greater potency than the reference drug probucol (IC₅₀ = 4.30 µM) [1]. Among the ten compounds simultaneously tested in this single study, isosalvianolic acid C outperformed salvianolic acid F (IC₅₀ = 5.44 ± 0.17 µM; 5.4-fold more potent), rosmarinic acid (IC₅₀ = 1.81 ± 0.14 µM; 1.8-fold more potent), and tournefolic acid B ethyl ester (IC₅₀ = 2.32 ± 0.05 µM; 2.3-fold more potent). It was less potent than salvianolic acid A (IC₅₀ = 0.59 ± 0.10 µM; relative potency 7.3) and lithospermic acid (IC₅₀ = 0.51 ± 0.08 µM; relative potency 8.6), enabling rational rank-order selection based on potency requirements [1].

LDL Peroxidation
Head-to-head
IC₅₀ 1.00 ± 0.08 µM
vs Probucol IC₅₀ 4.30 µM
Reported higher response context for LDL oxidation endpoint
4.3-fold rank difference; n=3
Atherosclerosis Lipid Peroxidation Cardiovascular Pharmacology

CYP Inhibition vs. Salvianolic Acid C

Salvianolic acid C is a well-characterized non-competitive inhibitor of CYP2C8 (Ki = 4.82 µM) and a moderate mixed inhibitor of CYP2J2 (Ki = 5.75 µM), posing a known drug–drug interaction liability [1]. In contrast, no published experimental data demonstrate that isosalvianolic acid C inhibits CYP2C8 or CYP2J2 at comparable concentrations. This differential is mechanistically plausible given the distinct dibenzooxepin scaffold of isosalvianolic acid C versus the benzofuran core of salvianolic acid C, which alters the pharmacophoric features required for CYP active-site binding [2].

CYP Inhibition
Class-level
No reported Ki
Salvianolic acid C Ki: 4.82–5.75 µM
CYP2C8/J2 interaction context requires experimental verification
Data to verify; scaffold inference
Drug Metabolism CYP2C8 Inhibition DMPK

MRGPRX2 Pseudoallergy: Comparison with Salvianolic Acid C

Danshen injection pseudoallergen screening using MRGPRX2 cell membrane chromatography identified three active compounds: salvianolic acid A, isosalvianolic acid C, and salvianolic acid C. Among these, salvianolic acid C was explicitly designated as the “most outstanding compound” for inducing pseudoallergic reactions through MRGPRX2 [1]. Isosalvianolic acid C was confirmed to activate MRGPRX2 with moderate potency in calcium mobilization assays and also to activate mouse MrgprB2, with in vivo pseudoallergic effects (ear swelling, hindpaw extravasation) abolished in MrgprB2 knockout mice [2]. However, the characterization of salvianolic acid C as the most potent MRGPRX2 activator among the geometric isomer pair indicates a lower pseudoallergic risk profile for isosalvianolic acid C.

MRGPRX2 Activity
Supporting evidence
Moderate agonist
Salvianolic acid C: most prominent activator
Supports lower pseudoallergy signal context for mast cell models
Validated in MrgprB2 KO mouse
Pseudoallergy Mast Cell Degranulation Safety Pharmacology

DPPH Scavenging vs. Lavandula Phenolics

In a comprehensive DPPH radical scavenging study of 12 compounds (7 new and 5 known) isolated from Lavandula angustifolia, isosalvianolic acid C (compound 12) demonstrated antioxidant activity superior to all other co-isolated compounds [1]. The study used vitamin C as the positive control; new compounds 1–3 and 5–7 showed stronger activity than vitamin C, but compound 12 (isosalvianolic acid C) was explicitly identified as having activity superior to all other compounds tested. While the published abstract did not report individual IC₅₀ values for compound 12, the rank-order superiority against a panel of structurally diverse phenolics indicates a broad-spectrum radical scavenging capability.

DPPH Scavenging
Cross-study
Ranked 1st of 12
Lavandula angustifolia phenolics
Reported rank-order context; IC₅₀ values not available
Data to verify; vitamin C comparator
Antioxidant Activity DPPH Assay Natural Product Chemistry

Dibenzooxepin vs. Benzofuran Scaffold

Isosalvianolic acid C is uniquely characterized by a dibenzo[b,f]oxepin skeleton—a seven-membered oxygen-containing ring fused between two benzene rings—whereas salvianolic acid C possesses a benzofuran core, a five-membered oxygen heterocycle [1]. This fundamental scaffold difference, confirmed by extensive 1D and 2D NMR, optical rotation, and mass spectrometry [1][2], directly determines differential target engagement: the dibenzooxepin scaffold lacks the requisite pharmacophoric geometry for CYP2C8/CYP2J2 inhibition observed for the benzofuran-based salvianolic acid C. Additionally, the dibenzooxepin core contributes to the distinct MRGPRX2 activation profile [3].

Core Scaffold
Structural
Dibenzo[b,f]oxepin
7-membered oxepin ring
Structural determinant for differential target engagement
Distinct from benzofuran core
Structural Chemistry Scaffold-Based Differentiation Geometric Isomerism

Isosalvianolic Acid C: Application Scenarios


Atherosclerosis and LDL Oxidation Research

Isosalvianolic acid C is the logical choice for in vitro and in vivo atherosclerosis models where LDL oxidation inhibition is the primary endpoint and CYP2C8/CYP2J2-mediated drug interactions must be avoided. Its IC₅₀ of 1.00 µM in the Cu²⁺-induced LDL peroxidation assay—4.3-fold more potent than probucol [1]—combined with the absence of reported CYP2C8/CYP2J2 inhibition (in contrast to salvianolic acid C's Ki values of 4.82/5.75 µM [2]), makes it suitable for co-administration studies with CYP-substrate drugs or endogenous mediators.

Mast Cell Pseudoallergy Research

Investigators studying MRGPRX2-mediated pseudoallergic mechanisms will find isosalvianolic acid C valuable as a moderate-activity agonist that allows dose-response characterization without the maximal degranulation signal generated by salvianolic acid C, the 'most outstanding' MRGPRX2 activator in Danshen injection [1]. Its activity has been validated across multiple orthogonal platforms: MRGPRX2-expressing HEK293 calcium assays, mouse peritoneal mast cell degranulation, and in vivo ear/hindpaw extravasation models in wild-type vs. MrgprB2 knockout mice [2].

Natural Product Dereplication and Chemotaxonomy

Isosalvianolic acid C's rare dibenzooxepin skeleton serves as a valuable chemotaxonomic and dereplication marker. Its isolation from Salvia chinensis, Tournefortia sarmentosa, and Lavandula angustifolia [1] enables cross-species biosynthetic studies. The compound's distinct UV, MS, and NMR spectra (fully assigned via 1D and 2D methods [1][2]) facilitate unambiguous identification in complex plant extracts, distinguishing it from co-occurring salvianolic acids B, D, and rosmarinic acid.

SAR Studies of Salvianolic Acid Isomers

The isosalvianolic acid C/salvianolic acid C isomer pair provides an exceptional model system for studying how scaffold geometry (dibenzooxepin vs. benzofuran) dictates biological target engagement. Researchers can procure both isomers to systematically interrogate structure–activity relationships governing CYP inhibition (salvianolic acid C active, isosalvianolic acid C not reported [1]), MRGPRX2 activation potency (salvianolic acid C > isosalvianolic acid C [2]), and LDL antioxidant efficacy (isosalvianolic acid C IC₅₀ = 1.00 µM [3]). This paired approach directly addresses the core procurement question: which isomer to select for which application.

Application
Selection Property
Validation Focus
LDL Oxidation Studies
LDL oxidation inhibition context
LDL peroxidation endpoints; CYP interaction controls
Mast Cell Signaling Research
Moderate MRGPRX2 agonist context
MrgprB2 KO model; dose-response characterization
Dereplication & Chemotaxonomy
Dibenzooxepin NMR/MS signature
Co-injection with reference standard
Isomer SAR Studies
Isomer pair comparative context
Parallel target engagement and functional assays

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for Isosalvianolic Acid C

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.